[3-(2-Chloro-6-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-(2-chloro-6-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C12H12ClFO/c13-8-2-1-3-9(14)10(8)12-4-11(5-12,6-12)7-15/h1-3,15H,4-7H2
• InChI Key: QPRTVHCUCXXCCD-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=C(C=CC=C3Cl)F)CO
• Molecular Formula: C12H12ClFO
• Molecular Weight: 226.67 g/mol

Description

[3-(2-Chloro-6-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanol is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as CP55940 and is a synthetic cannabinoid. CP55940 has been shown to have a high affinity for cannabinoid receptors in the brain, making it an important tool for studying the effects of cannabinoids on the body.

Mechanism of Action

CP55940 acts as a potent agonist of the CB1 and CB2 receptors in the brain. It binds to these receptors and activates them, leading to the release of various neurotransmitters and other signaling molecules. This activation of the CB1 and CB2 receptors is responsible for the effects of cannabinoids on the body.
Biochemical and Physiological Effects:
CP55940 has been shown to have a wide range of biochemical and physiological effects on the body. It has been shown to have analgesic, anti-inflammatory, and anxiolytic effects, among others. CP55940 has also been shown to affect the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

CP55940 has several advantages for use in lab experiments. It has a high affinity for the CB1 and CB2 receptors, making it a potent tool for studying the effects of cannabinoids on the body. CP55940 is also stable and can be stored for long periods of time without degradation. However, there are also limitations to using CP55940 in lab experiments. It is a synthetic compound and may not accurately reflect the effects of natural cannabinoids on the body. Additionally, CP55940 may have off-target effects that could confound experimental results.

Future Directions

There are several future directions for research involving CP55940. One area of interest is the development of new synthetic cannabinoids that have improved selectivity and potency. Another area of interest is the study of the effects of cannabinoids on specific cell types and tissues. Finally, there is a need for more research on the long-term effects of cannabinoids on the body, particularly with regard to potential adverse effects.

Synthesis Methods

CP55940 is synthesized using a multi-step process that involves the use of various reagents and solvents. The first step involves the synthesis of a key intermediate, which is then used to produce the final product. The synthesis of CP55940 is a complex process that requires a high level of expertise and precision.

Scientific Research Applications

CP55940 has been extensively used in scientific research to study the effects of cannabinoids on the body. It has been shown to have a high affinity for the CB1 and CB2 receptors in the brain, which are responsible for the effects of cannabinoids. CP55940 has been used to study the effects of cannabinoids on pain, anxiety, and inflammation, among other things.